Cas no 677773-54-5 ((3R)-6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine)

• Product Name: (3R)-6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine
• CAS No: 677773-54-5
• MF: C₉H₉F₂NO
• MW: 185.170669317245
• CID: 3282989
• PubChem ID: 10058223
• Update Time: 2025-11-02

(3R)-6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine Chemical and Physical Properties

Names and Identifiers

• 2H-1-BENZOPYRAN-3-AMINE, 6,8-DIFLUORO-3,4-DIHYDRO-, (3R)-
• (3R)-6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine
• F50282
• (R)-6,8-Difluorochroman-3-amine
• AKOS027337966
• CS-0091789
• SCHEMBL752346
• (3R)-6,8-difluoro-3,4-dihydro-2H-chromen-3-amine
• (r)-3-amino-6,8-difluorochroman
• 677773-54-5
• CS-16158

• Inchi： 1S/C9H9F2NO/c10-6-1-5-2-7(12)4-13-9(5)8(11)3-6/h1,3,7H,2,4,12H2/t7-/m1/s1
• InChI Key： XESORRKVRNORPM-SSDOTTSWSA-N
• SMILES： FC1=CC(=CC2=C1OC[C@@H](C2)N)F

Computed Properties

• Exact Mass: 185.06522023g/mol
• Monoisotopic Mass: 185.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on (3R)-6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine

Comprehensive Overview of (3R)-6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine (CAS No. 677773-54-5)

The compound (3R)-6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine (CAS No. 677773-54-5) is a chiral fluorinated benzopyran derivative with significant potential in pharmaceutical research and development. This molecule features a difluorinated benzopyran core and an amine functional group at the 3-position, making it a valuable scaffold for drug discovery. Its unique structural attributes contribute to its growing interest in medicinal chemistry, particularly in the design of central nervous system (CNS) targeting agents and enzyme inhibitors.

One of the most compelling aspects of (3R)-6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine is its stereochemistry, which plays a critical role in its biological activity. The (3R)-configuration ensures optimal interaction with chiral biological targets, enhancing its selectivity and efficacy. Researchers are increasingly exploring its applications in neurodegenerative disease therapeutics, given the rising global prevalence of conditions such as Alzheimer's and Parkinson's diseases. The incorporation of fluorine atoms at the 6 and 8 positions further enhances its metabolic stability and bioavailability, key factors in drug development.

In addition to its pharmaceutical potential, (3R)-6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine has garnered attention in organic synthesis and catalysis. Its rigid benzopyran framework serves as a versatile building block for constructing complex molecular architectures. Recent studies highlight its utility in asymmetric synthesis, where its chiral center facilitates the formation of enantiomerically pure compounds. This aligns with the growing demand for green chemistry and sustainable synthetic methodologies, addressing environmental concerns in chemical manufacturing.

The market for fluorinated compounds like (3R)-6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine is expanding rapidly, driven by advancements in precision medicine and personalized therapeutics. Pharmaceutical companies are investing heavily in fluorinated scaffolds due to their ability to improve drug potency and reduce side effects. Furthermore, the rise of AI-driven drug discovery platforms has accelerated the identification of novel applications for this compound, making it a focal point in high-throughput screening campaigns.

From a regulatory perspective, (3R)-6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine is not classified as a hazardous substance, ensuring its safe handling in laboratory settings. However, researchers must adhere to standard good laboratory practices (GLP) to mitigate any potential risks associated with its use. The compound's stability under ambient conditions further enhances its practicality for industrial-scale production, aligning with the pharmaceutical industry's need for scalable synthetic routes.

Looking ahead, the future of (3R)-6,8-difluoro-3,4-dihydro-2H-1-benzopyran-3-amine appears promising, with ongoing investigations into its mechanism of action and potential therapeutic applications. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in the next generation of targeted therapies and biochemical tools. Its versatility and unique structural features ensure its relevance in both academic and industrial research for years to come.